10.1039/C2CC34118B | Enhanced enantioselectivity of 3-methylcyclohexanone by mixed diol host compounds†

Enhanced enantioselectivity of 3-methylcyclohexanone by mixed diol host compounds†

Chemical Communications Pub Date: 2012-07-04 DOI: 10.1039/C2CC34118B

Abstract

3-Methylcyclohexanone is only partially resolved by crystallisation with a chiral diol host compound (ee 40%), but when recrystallised from an equimolar mixture of the chiral diol host and a similar but achiral host we obtain complete resolution. The latter host acts as a nucleation inhibitor and the enhanced resolution is attributed to kinetic effects.

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Enhanced enantioselectivity of 3-methylcyclohexanone by mixed diol host compounds†

Abstract

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Journal Name：Chemical Communications

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